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Compound of Interest

Compound Name: Copper(II) tartrate hydrate

Cat. No.: B15546573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective spectroscopic comparison of copper(II) tartrate and copper(II)

citrate complexes, offering supporting experimental data and detailed methodologies. The

information is intended to assist researchers in understanding the coordination environments

and structural features of these important copper complexes.

Spectroscopic Data Comparison
The following tables summarize the key spectroscopic data for copper(II) tartrate and copper(II)

citrate complexes based on Ultraviolet-Visible (UV-Vis) and Fourier-Transform Infrared (FT-IR)

spectroscopy.

Table 1: UV-Vis Spectroscopic Data
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Complex
Wavelength of
Maximum
Absorbance (λmax)

Solvent/pH Reference

Copper(II) Tartrate ~760 nm Aqueous [1]

Copper(II) Citrate 810 nm Aqueous [2]

Copper(II) Citrate 710 nm Aqueous (complex) [2]

Copper(II) Citrate 820 nm -> 760 nm
Aqueous, pH 2.29 ->

5.15
[3][4]

Table 2: FT-IR Spectroscopic Data (Key Vibrational Bands in cm⁻¹)

Functional Group Copper(II) Tartrate Copper(II) Citrate Reference

O-H Stretching 3450.9, 3409.8 ~3400 [5][6]

C-H Stretching 2976.3 ~3000 [5][6]

C=O Stretching

(asymmetric)
1612.1 ~1570-1620 [7]

C=O Stretching

(symmetric)
~1400 ~1400

C-O Stretching 1112, 1059 [7]

Cu-O Stretching 620 [8]

Experimental Protocols
Detailed methodologies for the synthesis and spectroscopic analysis of copper(II) tartrate and

copper(II) citrate complexes are provided below.

2.1. Synthesis of Copper(II) Complexes

Copper(II) Tartrate:
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A common method for the synthesis of copper(II) tartrate crystals involves a gel growth

technique.

Gel Preparation: A solution of sodium metasilicate is acidified to a specific pH to form a silica

gel in a test tube.

Reactant Addition: A solution of tartaric acid is mixed into the gel.

Crystal Growth: A solution of a copper(II) salt, such as copper(II) chloride, is carefully layered

on top of the set gel. Crystals of copper(II) tartrate will grow within the gel over a period of

days to weeks.[5][7]

Copper(II) Citrate:

Copper(II) citrate can be synthesized via a precipitation reaction.

Solution Preparation: Prepare separate aqueous solutions of a soluble copper salt (e.g.,

copper(II) sulfate) and sodium citrate.[9]

Reaction: The two solutions are mixed, leading to the formation of a copper(II) citrate

precipitate.[9]

Isolation: The precipitate is isolated by filtration.[9]

Washing and Drying: The collected solid is washed with deionized water and subsequently

dried. The final product is typically a blue or greenish powder.[9]

2.2. Spectroscopic Analysis

UV-Visible (UV-Vis) Spectroscopy:

Sample Preparation: Prepare solutions of the copper(II) complexes of known concentrations

in a suitable solvent, typically deionized water.

Instrumentation: A dual-beam UV-Vis spectrophotometer is used for analysis.

Data Acquisition: The spectrum is recorded over a range of 200-900 nm. A reference cuvette

containing the solvent is used to baseline the instrument.[9]
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Analysis: The wavelength of maximum absorbance (λmax) is determined from the resulting

spectrum. For copper(II) citrate, the effect of pH on λmax can be investigated by adjusting

the pH of the solution.[3][4]

Fourier-Transform Infrared (FT-IR) Spectroscopy:

Sample Preparation: The solid copper complex is finely ground. The powdered sample is

then typically mixed with potassium bromide (KBr) and pressed into a pellet. Alternatively, an

Attenuated Total Reflectance (ATR) accessory can be used.[9]

Instrumentation: An FT-IR spectrometer is used for the analysis.

Data Acquisition: The spectrum is collected over a range of 4000 to 400 cm⁻¹.[9]

Analysis: The characteristic absorption peaks corresponding to the functional groups in the

complex are identified and compared to the spectra of the parent ligands (tartaric acid and

citric acid) to confirm coordination.[9]

Experimental Workflow
The following diagram illustrates the logical workflow for the spectroscopic comparison of

copper(II) tartrate and copper(II) citrate complexes.
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Caption: Experimental workflow for the spectroscopic comparison of copper(II) complexes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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